2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide
• InChI: InChI=1S/C14H17ClFNO2/c1-9(14(18)17-11-4-2-3-5-11)19-13-7-6-10(16)8-12(13)15/h6-9,11H,2-5H2,1H3,(H,17,18)
• InChI Key: UTSYHVGZQNGNMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCCC1)OC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H17ClFNO2
• Molecular Weight: 285.74 g/mol

Description

2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide, also known as CPP-115, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, addiction, and depression. It has been shown to be a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase, which plays a crucial role in the regulation of GABA levels in the brain. By inhibiting this enzyme, this compound increases the levels of GABA, which is an inhibitory neurotransmitter that helps to reduce neuronal excitability.

Mechanism of Action

2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, this compound increases the levels of GABA, which in turn reduces neuronal excitability and helps to prevent seizures.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the ability to increase GABA levels in the brain, reduce neuronal excitability, and prevent seizures. It has also been shown to have potential therapeutic applications in the treatment of addiction and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide is its potent inhibitory effect on GABA aminotransferase, which makes it a valuable tool for studying the role of GABA in the brain. However, one of the limitations of this compound is its relatively short half-life, which can make it difficult to use in some experiments.

Future Directions

There are a number of future directions for research on 2-(2-chloro-4-fluorophenoxy)-N-cyclopentylpropanamide, including the development of more potent and selective inhibitors of GABA aminotransferase, the exploration of its potential therapeutic applications in the treatment of addiction and depression, and the investigation of its role in other neurological disorders. Additionally, further research is needed to better understand the pharmacokinetics and pharmacodynamics of this compound, as well as its potential side effects and toxicity.
Conclusion:
In conclusion, this compound is a compound that has shown great promise in the scientific community for its potential therapeutic applications in the treatment of various neurological disorders. Its potent inhibitory effect on GABA aminotransferase makes it a valuable tool for studying the role of GABA in the brain, and its potential therapeutic applications in the treatment of addiction and depression make it an exciting area of research for the future.